Cas no 1058258-87-9 (5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide)

• Product Name: 5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide
• CAS No: 1058258-87-9
• MF: C₁₂H₉BrClNOS
• MW: 330.62795996666
• CID: 5343299
• Update Time: 2025-09-19

5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• VU0635823-1
• 5-bromo-2-chloro-N-(thiophen-3-ylmethyl)benzamide
• Z407334874
• Benzamide, 5-bromo-2-chloro-N-(3-thienylmethyl)-
• 5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide

• Inchi： 1S/C12H9BrClNOS/c13-9-1-2-11(14)10(5-9)12(16)15-6-8-3-4-17-7-8/h1-5,7H,6H2,(H,15,16)
• InChI Key： OXJMWXKMYXPXJL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NCC1=CSC=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 57.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide

5-Bromo-2-Chloro-N-[(Thiophen-3-yl)Methyl]Benzamide (CAS No. 1058258-87-9): An Overview

5-Bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide (CAS No. 1058258-87-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzamides, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide is characterized by a benzamide core substituted with a bromine atom at the 5-position, a chlorine atom at the 2-position, and an N-substituted thiophene moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research applications.

Recent studies have highlighted the potential of 5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways like NF-κB and MAPK, which are key regulators of inflammation.

In addition to its anti-inflammatory properties, 5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide has shown promise in cancer research. A 2020 study in Cancer Research demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The structural versatility of 5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide also makes it an attractive scaffold for drug design and optimization. Researchers have explored various modifications to enhance its pharmacological profile, such as altering the substituents on the benzamide core or introducing additional functional groups. These efforts have led to the development of more potent and selective derivatives with improved therapeutic indices.

Synthetic methods for preparing 5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide have been well-documented in the literature. A common approach involves the reaction of 5-bromo-2-chlorobenzoyl chloride with (thiophen-3-yl)methanamine under controlled conditions. The reaction typically proceeds via an amide bond formation, yielding the desired product with high purity and yield.

The physical and chemical properties of 5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide are also important considerations for its practical applications. It is a white crystalline solid with a melting point ranging from 140°C to 145°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water.

In terms of safety and handling, it is essential to follow standard laboratory protocols when working with 5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide. Appropriate personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 5-bromo-2-chloro-N-[(thiophen-3-yl)methyl]benzamide are promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential as a lead compound for drug development. Clinical trials may be initiated to evaluate its efficacy and safety in human subjects, paving the way for new therapeutic options in various medical conditions.